Cas no 2680697-06-5 (1,1-Dimethylethyl N-(5-bromo-2,3-dihydrobenzo[b]thien-3-yl)carbamate)

• Product Name: 1,1-Dimethylethyl N-(5-bromo-2,3-dihydrobenzo[b]thien-3-yl)carbamate
• CAS No: 2680697-06-5
• MF: C₁₃H₁₆BrNO₂S
• MW: 330.240641593933
• CID: 6063302
• PubChem ID: 165933103
• Update Time: 2025-05-26

1,1-Dimethylethyl N-(5-bromo-2,3-dihydrobenzo[b]thien-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-(5-bromo-2,3-dihydrobenzo[b]thien-3-yl)carbamate
• 2680697-06-5
• tert-butyl N-(5-bromo-2,3-dihydro-1-benzothiophen-3-yl)carbamate
• EN300-6919607

• Inchi： 1S/C13H16BrNO2S/c1-13(2,3)17-12(16)15-10-7-18-11-5-4-8(14)6-9(10)11/h4-6,10H,7H2,1-3H3,(H,15,16)
• InChI Key： IERWMSHQSFXMQB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CSC2=CC=C(Br)C=C21

Computed Properties

• Exact Mass: 329.00851g/mol
• Monoisotopic Mass: 329.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 402.7±45.0 °C(Predicted)
• pka: 11.27±0.20(Predicted)

Additional information on 1,1-Dimethylethyl N-(5-bromo-2,3-dihydrobenzo[b]thien-3-yl)carbamate

1,1-Dimethylethyl N-(5-bromo-2,3-dihydrobenzo[b]thien-3-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 2680697-06-5, known as 1,1-Dimethylethyl N-(5-bromo-2,3-dihydrobenzo[b]thien-3-yl)carbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in drug development and advanced materials. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The chemical structure of this compound is characterized by a benzo[b]thien ring system, which is a bicyclic structure consisting of a benzene ring fused to a thiane (a sulfur-containing ring). The presence of the bromine atom at the 5-position introduces electronic effects that influence the compound's reactivity and stability. The carbamate group attached to the benzo[b]thien ring further enhances its functional versatility, enabling interactions with biological systems.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various synthetic strategies, including nucleophilic aromatic substitution and coupling reactions, to efficiently construct the benzo[b]thien core. The use of microwave-assisted synthesis has also been explored to optimize reaction conditions, leading to higher yields and better purity. These advancements have made the compound more accessible for further studies.

One of the most exciting developments involving 1,1-Dimethylethyl N-(5-bromo-2,3-dihydrobenzo[b]thien-3-yl)carbamate is its application in drug discovery. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory properties. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, revealing its potential as a modulator in treating neurological disorders.

The biological activity of this compound is influenced by its unique pharmacokinetic profile. Studies have shown that it exhibits moderate solubility in aqueous solutions and good permeability across biological membranes, which are desirable traits for drug candidates. Furthermore, its metabolic stability has been evaluated in vitro using liver microsomes, providing insights into its potential for systemic administration.

In terms of material science applications, the compound's electronic properties make it a candidate for use in organic electronics. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for applications in sensors and flexible electronics. Recent advancements in thin-film deposition techniques have enhanced its suitability for these applications.

Another area of interest is the environmental impact of this compound. Researchers have assessed its biodegradability under aerobic and anaerobic conditions, finding that it undergoes slow degradation due to its stable aromatic framework. This information is crucial for evaluating its safety profile and ensuring sustainable practices during manufacturing.

Looking ahead, ongoing studies aim to explore the therapeutic potential of 1,1-Dimethylethyl N-(5-bromo-2,3-dihydrobenzo[b]thien-3-yl)carbamate further. Collaborative efforts between academic institutions and pharmaceutical companies are underway to investigate its efficacy in preclinical models of chronic inflammation and neurodegenerative diseases. These studies are expected to provide deeper insights into its mechanism of action and therapeutic window.

In conclusion, CAS No. 2680697-06-5 represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the fields of chemistry and medicine.